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Compound of Interest

Compound Name: N-Methyl-m-toluidine

Cat. No.: B1666196 Get Quote

Proper disposal of N-Methyl-m-toluidine is critical for laboratory safety and environmental

protection. Due to its significant health hazards, including acute toxicity and harm to aquatic

ecosystems, this chemical must be managed as hazardous waste in strict accordance with

regulatory guidelines.[1][2] Adherence to the following procedures will ensure the safe handling

and disposal of N-Methyl-m-toluidine, minimizing risks to personnel and the environment.

Hazard and Regulatory Summary
For quick reference, the key hazard classifications and identification numbers for N-Methyl-m-
toluidine and its closely related compounds are summarized below. This information is

essential for proper labeling and transport.
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Identifier/Classification Data

CAS Number 696-44-6

Hazard Class 6.1 (Toxic Material)[1][3]

UN Number UN1708 (for Toluidines, liquid)[3]

Packing Group II[3]

OSHA Hazard Communication

Acute Toxicity - Oral (Category 3), Dermal

(Category 3), Inhalation (Category 3); Aquatic

Hazard (Long-Term, Category 3)[1]

Signal Word Danger[1]

US EPA Hazardous Waste Governed under 40 CFR Part 261[1]

German Water Hazard Class WGK 3 (severely hazardous for water)

Immediate Spill Containment Protocol
In the event of a spill, immediate and correct action is required to prevent exposure and

environmental contamination.

Evacuate and Secure Area: Immediately evacuate all non-essential personnel from the spill

area.[4] Keep people upwind of the spill.[1]

Remove Ignition Sources: Eliminate all potential sources of ignition, such as open flames,

sparks, and hot surfaces.[4]

Ensure Ventilation: Use only in a well-ventilated area.[1] If a spill occurs, ensure the area is

adequately ventilated to disperse vapors.

Don Personal Protective Equipment (PPE): Before addressing the spill, personnel must wear

appropriate PPE, including:

Impervious gloves[1]

Safety goggles and a face shield[1]
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Impervious protective clothing and boots[1]

A government-approved respirator (e.g., half or full facepiece respirator with appropriate

filters)[1]

Contain the Spill: Prevent the spill from entering drains, soil, or waterways.[1][3] Create a

dike or bund around the spill using an inert, absorbent material such as dry sand, earth, or

vermiculite.[1][4][5]

Absorb and Collect: Carefully absorb the spilled material with the inert absorbent.[1][6]

Package for Disposal: Place the collected material into a suitable, closed, and clearly labeled

container for hazardous waste disposal.[5][6] Do not re-use empty containers.[1]

Decontaminate: Wash the spill area thoroughly.[4][5] Decontaminate and launder all

protective clothing before storage and reuse.[5]

Standard Disposal Procedure for N-Methyl-m-
toluidine Waste
Routine disposal of unused N-Methyl-m-toluidine and contaminated materials must be

handled as a hazardous waste stream.

Waste Identification: N-Methyl-m-toluidine is classified as a toxic and hazardous substance.

All waste containing this chemical, including contaminated labware, PPE, and absorbent

materials, must be treated as hazardous.

Waste Collection:

Collect waste N-Methyl-m-toluidine in a designated, compatible, and tightly sealed

container.[1][2]

Containers must be kept closed in a dry, cool, and well-ventilated area.[1][7]

Store waste away from incompatible materials such as oxidizing agents and strong acids.

[4]
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Labeling: Clearly label the waste container with "Hazardous Waste," the name "N-Methyl-m-
toluidine," and any other identifiers required by your institution and local regulations.

Storage: Store the sealed waste container in a designated hazardous waste accumulation

area that is secure and accessible only to authorized personnel.[1][2]

Arrange for Professional Disposal: Disposal must be conducted by qualified personnel or a

licensed hazardous waste disposal company.[1] This often involves incineration in a

chemical incinerator equipped with an afterburner and scrubber.[6]

Regulatory Compliance: All disposal activities must comply with federal, state, and local

regulations.[1] In the United States, this includes the EPA's hazardous waste regulations

under 40 CFR Part 261.[1]

Disposal Workflow
// Node Definitions start [label="Waste Generation\n(N-Methyl-m-toluidine)", shape=ellipse,

style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; decision [label="Spill or\nRoutine

Waste?", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; spill_proc

[label="Follow Immediate Spill\nContainment Protocol", shape=box, style=filled,

fillcolor="#EA4335", fontcolor="#FFFFFF"]; routine_proc [label="Collect in

Designated\nHazardous Waste Container", shape=box, style=filled, fillcolor="#4285F4",

fontcolor="#FFFFFF"]; package [label="Securely Seal and Label\nContainer as Hazardous

Waste", shape=box, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; storage

[label="Store in a Cool, Ventilated,\nDesignated Secure Area", shape=box, style=filled,

fillcolor="#4285F4", fontcolor="#FFFFFF"]; transport [label="Arrange for Pickup by a\nLicensed

Waste Disposal Service", shape=box, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

end [label="Final Disposal per\nEPA/Local Regulations\n(e.g., Incineration)", shape=ellipse,

style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edge Definitions start -> decision; decision -> spill_proc [label="Spill"]; decision ->

routine_proc [label="Routine"]; spill_proc -> package; routine_proc -> package; package ->

storage; storage -> transport; transport -> end; }
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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